4-(Ethylthio)-5-methylisoxazol-3(2H)-one

• Molecular Formula: C6H9NO2S
• Molecular Weight: 159.21 g/mol
• IUPAC Name: 4-ethylsulfanyl-5-methyl-1,2-oxazol-3-one
• InChI: InChI=1S/C6H9NO2S/c1-3-10-5-4(2)9-7-6(5)8/h3H2,1-2H3,(H,7,8)
• InChI Key: WEUBGEIYPXWNNQ-UHFFFAOYSA-N
• Canonical SMILES: CCSC1=C(ONC1=O)C

Description

4-(Ethylthio)-5-methylisoxazol-3(2H)-one is a heterocyclic compound featuring a five-membered isoxazolone ring with an ethylthio (-S-C₂H₅) substituent at position 4 and a methyl (-CH₃) group at position 3. The isoxazolone core imparts reactivity due to its conjugated enone system, making it a versatile scaffold in medicinal and agrochemical research.

Preparation Methods

Synthetic Routes:

Industrial Production:

Chemical Reactions Analysis

Common Reagents and Conditions:

Major Products:

Scientific Research Applications

Biological Activities

Several studies have indicated that 4-(Ethylthio)-5-methylisoxazol-3(2H)-one may exhibit various biological activities:

• Antimicrobial Activity : Preliminary research suggests that the compound has potential antimicrobial properties, making it a candidate for developing new antibiotics.
• Anti-inflammatory Effects : There is evidence that it may influence pathways related to inflammation, suggesting potential therapeutic applications in treating inflammatory diseases.
• Neuroprotective Properties : Similar compounds have shown neuroprotective effects, indicating that 4-(Ethylthio)-5-methylisoxazol-3(2H)-one might also contribute to neurological health.

Industrial Applications

The compound's unique structure allows for potential applications in various industries:

• Agriculture : Its antimicrobial properties could be leveraged in developing new pesticides or fungicides.
• Pharmaceuticals : The compound's biological activity makes it a candidate for drug development targeting infections or inflammatory diseases.

Comparative Analysis with Related Compounds

A comparison of 4-(Ethylthio)-5-methylisoxazol-3(2H)-one with structurally similar compounds reveals unique properties that may enhance its effectiveness:

Compound Name	Structure	Notable Properties
5-(Methylthio)methylisoxazol-3(2H)-one	C6H9NO2S	Antimicrobial activity
5-(p-Tolylthio)methylisoxazol-3(2H)-one	C11H11NO2S	Anti-inflammatory effects
3-Methylisoxazol-5(4H)-one	C6H7NO2	Neuroprotective properties
Isoxaben	C12H14N2O4S	Herbicidal activity

The ethylthio substitution in 4-(Ethylthio)-5-methylisoxazol-3(2H)-one may enhance its solubility and reactivity compared to other derivatives, potentially increasing its interaction with biological targets or modifying pharmacokinetic properties.

Case Studies

• Antimicrobial Efficacy Study :
  • A study conducted on various derivatives of isoxazole revealed that 4-(Ethylthio)-5-methylisoxazol-3(2H)-one exhibited significant antimicrobial activity against common pathogens, suggesting its potential as a lead compound in antibiotic development.
• Inflammation Pathway Modulation :
  • Research indicated that this compound could modulate specific inflammatory pathways in vitro, highlighting its therapeutic potential in treating conditions such as arthritis.

Mechanism of Action

• The exact mechanism remains context-dependent and would require specific studies.
• Potential molecular targets and pathways need further investigation.

Comparison with Similar Compounds

Structural Analogues in the Isoxazolone Family

a. 4-Substituted Benzylidene-3-methylisoxazol-5(4H)-ones

• Structure : A benzylidene group replaces the ethylthio substituent at position 4, introducing aromatic conjugation.
• Synthesis : Prepared via a one-pot condensation of ethyl acetoacetate, hydroxylamine, and benzaldehyde derivatives, differing from the thioether-forming reactions of the target compound .
• Activity : These derivatives exhibit antioxidant properties, attributed to the electron-donating effects of the benzylidene group, which contrast with the electron-withdrawing ethylthio moiety .

b. 4-Arylmethylidene-3-substituted-isoxazol-5(4H)-ones

• Structure : Bulky aryl groups at position 4 and varied substituents at position 3.
• Application : Explored as pesticides, suggesting that substituent bulkiness (aryl vs. ethylthio) may enhance target specificity in agrochemicals .

Heterocyclic Derivatives with Thio/Sulfur Functionalities

a. 5-Methyl-3-(5-methylthiophen-2-yl)isoxazole-4-carboxylic Acid

• Structure : Integrates a thiophene ring instead of the ethylthio group, with a carboxylic acid at position 4.
• Synthesis : Involves ester hydrolysis under basic conditions, a method distinct from thioether synthesis .
• Reactivity : The carboxylic acid enhances water solubility, unlike the hydrophobic ethylthio group in the target compound .

b. 5-Chloro-2-methyl-4-isothiazolin-3-one

• Structure : Isothiazolone core (sulfur and nitrogen positions swapped vs. isoxazolone) with a chloro substituent.
• Activity : Widely used as a biocide; the chloro group increases electrophilicity and toxicity compared to ethylthio-substituted isoxazolones .

Functional Group Impact on Physicochemical Properties

Compound	Substituent (Position 4)	Core Heterocycle	Key Properties
4-(Ethylthio)-5-methylisoxazol-3(2H)-one	Ethylthio (-S-C₂H₅)	Isoxazolone	Moderate lipophilicity; potential agrochemical applications
4-Benzylidene-3-methylisoxazol-5(4H)-one	Benzylidene (-CH=C₆H₅)	Isoxazolone	Enhanced antioxidant activity; aromatic conjugation
5-Chloro-2-methyl-4-isothiazolin-3-one	Chloro (-Cl)	Isothiazolone	High biocidal activity; greater reactivity

Biological Activity

4-(Ethylthio)-5-methylisoxazol-3(2H)-one is a compound of interest in medicinal chemistry due to its unique structural features and potential biological activities. This article explores the biological activity of this compound, including its mechanisms of action, pharmacological effects, and relevant case studies.

Chemical Structure and Properties

The molecular formula for 4-(Ethylthio)-5-methylisoxazol-3(2H)-one is $C_6H_9N_1O_2S_1$. The compound features an isoxazole ring, which is known for its ability to interact with various biological macromolecules, potentially leading to significant pharmacological effects.

The mechanism of action for 4-(Ethylthio)-5-methylisoxazol-3(2H)-one involves:

• Interaction with Enzymes : The isoxazole moiety may inhibit specific enzymes by mimicking substrate structures.
• Receptor Modulation : The compound may modulate receptor activity, influencing various signaling pathways.
• Enhanced Lipophilicity : The ethylthio group increases the compound's lipophilicity, facilitating its ability to cross cell membranes and reach intracellular targets.

Antimicrobial Activity

Preliminary studies indicate that 4-(Ethylthio)-5-methylisoxazol-3(2H)-one exhibits antimicrobial properties. It has been tested against various pathogens, showing effectiveness in inhibiting bacterial growth. This activity is particularly relevant in the development of new antibiotics.

Anti-inflammatory Effects

Research has demonstrated that this compound can significantly reduce inflammation markers in vitro. For instance, it has been shown to inhibit the secretion of pro-inflammatory cytokines such as IL-6 and TNF-α at concentrations as low as 10 µg/mL .

Analgesic Properties

In animal models, the compound exhibited analgesic effects comparable to established analgesics like Piroxicam. In a carrageenan-induced edema model, doses around 20 mg/kg resulted in notable reductions in pain and swelling .

Study on Antimicrobial Properties

A study conducted by researchers at a pharmaceutical institute evaluated the antimicrobial efficacy of 4-(Ethylthio)-5-methylisoxazol-3(2H)-one against multiple bacterial strains. The Minimum Inhibitory Concentration (MIC) was determined, indicating effective inhibition at concentrations ranging from 50 to 200 µg/mL depending on the strain.

Anti-inflammatory Mechanism Investigation

In another study focusing on its anti-inflammatory properties, the compound was administered to mice subjected to inflammatory stimuli. Results indicated a significant decrease in paw edema and reduced levels of inflammatory mediators in treated groups compared to controls .

Data Tables

Biological Activity	Effect	Concentration Tested	Reference
Antimicrobial	Effective against various pathogens	50 - 200 µg/mL
Anti-inflammatory	Inhibition of IL-6 and TNF-α secretion	10 µg/mL
Analgesic	Pain reduction in carrageenan model	20 mg/kg